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Compound of Interest

Compound Name:
1-Methylcyclohexan-1-amine

hydrochloride

Cat. No.: B1304960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 1-
Methylcyclohexan-1-amine hydrochloride. Adherence to these procedures is critical for

ensuring laboratory safety and proper disposal.

Personal Protective Equipment (PPE)
Proper selection and use of Personal Protective Equipment are the first line of defense against

exposure. The following table summarizes the recommended PPE for handling 1-
Methylcyclohexan-1-amine hydrochloride.
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Protection Type Recommended Equipment Specifications & Remarks

Eye Protection
Safety glasses with side-

shields or Goggles

Must conform to EN166,

NIOSH (US), or equivalent

government standards. A face

shield is recommended if there

is a splash hazard.[1][2]

Hand Protection Protective gloves

Inspect gloves prior to use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[1][2]

Respiratory Protection

Half or full-facepiece respirator,

SCBA, or supplied-air

respirator

Use respirators approved

under appropriate government

standards and follow local and

national regulations.[1]

Necessary if ventilation is

inadequate or when handling

large quantities.

Skin and Body Protection
Protective clothing, Protective

boots

To be worn as the situation

requires to prevent skin

contact.[1]

Health Hazard Information
1-Methylcyclohexan-1-amine hydrochloride is classified with the following hazards:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.

H332: Harmful if inhaled.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://dept.harpercollege.edu/chemistry/sds/1-methylcyclohexanol.pdf
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://dept.harpercollege.edu/chemistry/sds/1-methylcyclohexanol.pdf
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://www.benchchem.com/product/b1304960?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylcyclohexyl_amine-hydrochloride
https://www.tcichemicals.com/BE/en/sds/M0666_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following operational plan is mandatory to minimize risk.

1. Engineering Controls:

Work in a well-ventilated area.[2]

Use a local exhaust ventilation system or a chemical fume hood.[1]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[4]

2. Personal Protective Equipment (PPE) Donning:

Before handling, don the appropriate PPE as specified in the table above.

3. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[5]

Wash hands and face thoroughly after handling.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[5]

4. Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep away from incompatible materials such as strong oxidizing agents.[7]

Disposal Plan
Contaminated materials and waste must be handled as hazardous waste.
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1. Waste Collection:

Collect waste in a suitable, labeled, and closed container.

Contaminated PPE (e.g., gloves) should be disposed of as hazardous waste.[2]

2. Disposal:

Dispose of contents and container in accordance with all local, state, and federal regulations.

[5]

Contact a licensed professional waste disposal service to dispose of this material.[2]

Emergency Procedures
Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1]

Skin Contact: Wash with plenty of water. If skin irritation occurs, get medical advice or

attention. Take off contaminated clothing and wash it before reuse.[1]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[1]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[1]

Mandatory Visualization

The following diagram illustrates the standard operating procedure for handling 1-
Methylcyclohexan-1-amine hydrochloride.
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Caption: Workflow for Safe Handling of 1-Methylcyclohexan-1-amine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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